1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-(1H-indol-1-yl)propan-1-one

• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 1-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-3-indol-1-ylpropan-1-one
• InChI: InChI=1S/C22H24N2O3/c1-26-20-13-17-8-11-24(15-18(17)14-21(20)27-2)22(25)9-12-23-10-7-16-5-3-4-6-19(16)23/h3-7,10,13-14H,8-9,11-12,15H2,1-2H3
• InChI Key: GYLLRNFOEVQHPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CN(CCC2=C1)C(=O)CCN3C=CC4=CC=CC=C43)OC

Description

1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-(1H-indol-1-yl)propan-1-one is a hybrid molecule featuring a propan-1-one backbone that links two pharmacologically relevant moieties: a 6,7-dimethoxy-3,4-dihydroisoquinoline group and a 1H-indol-1-yl substituent. The dihydroisoquinoline scaffold is known for its role in central nervous system (CNS) targeting, as seen in sigma-2 receptor ligands like CM398 , while the indole group is prevalent in bioactive compounds, including anticancer intermediates like (E)-3-(dimethylamino)-1-(1H-indol-3-yl)prop-2-en-1-one .

Biological Activity

1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-(1H-indol-1-yl)propan-1-one is a complex organic compound that has garnered interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, including its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound's molecular formula is $C_{14}H_{17}NO_3$, with a molecular weight of 247.29 g/mol. Its structure includes a 3,4-dihydroisoquinoline moiety substituted with methoxy groups, which are known to enhance biological activity through various mechanisms.

Mechanisms of Biological Activity

Research indicates that this compound exhibits significant orexin receptor antagonism , which plays a crucial role in regulating sleep and energy homeostasis. Orexin receptors are implicated in various physiological processes, making this compound a candidate for studies related to sleep disorders and metabolic diseases .

Key Mechanisms:

• Orexin Receptor Modulation : Interaction studies have shown that the compound selectively binds to orexin receptors, particularly the orexin 2 receptor subtype. This binding can influence downstream signaling pathways associated with physiological responses such as appetite regulation and wakefulness.
• Antiviral Activity : Preliminary studies suggest potential antiviral properties against certain strains of viruses, indicating a broader therapeutic application .

Biological Activity Data

The following table summarizes the biological activities observed for this compound and its analogs:

Compound Name	Structural Features	Biological Activity
1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-(1H-indol-1-yl)propan-1-one	Dihydroisoquinoline & Indole	Orexin receptor antagonist; potential antiviral
(S)-1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3,3-dimethyl-2-(thiazol-2-ylmethylamino)butan-1-one	Thiazole substitution	Similar orexin receptor activity
(S)-1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-4-((4,6-dimethylpyrimidin-2-yl)amino)butan-1-one	Pyrimidine substitution	Potential orexin receptor antagonist

Case Studies and Research Findings

Recent studies have highlighted the effectiveness of this compound in various experimental setups:

• Orexin Receptor Studies : In vitro assays demonstrated that the compound could significantly inhibit orexin receptor activity. Radiolabeled ligand binding assays confirmed its selective binding to the orexin 2 receptor subtype .
• Antiviral Efficacy : A study reported that certain derivatives of this compound exhibited antiviral effects against strains of coronaviruses, showing a decrease in viral titers over time when exposed to the compound .
• Therapeutic Applications : Due to its orexin receptor antagonism, research is ongoing to evaluate its potential in treating sleep disorders such as insomnia and conditions related to metabolic dysregulation .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The target compound belongs to a broader family of dihydroisoquinoline derivatives. Key structural analogues include:

Compound Name	Substituents (R1, R2)	Molecular Formula	Key Properties/Applications	Reference
Target Compound	R1 = 1H-indol-1-yl, R2 = 6,7-dimethoxy	C23H24N2O3	Potential CNS/anticancer activity
(±)-1-(1-Allyl-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethanone (6e)	R1 = acetyl, R2 = allyl	C17H21NO3	48% yield; spectral data (¹H/¹³C NMR)
(±)-(1-Allyl-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(phenyl)methanone (6f)	R1 = benzoyl, R2 = allyl	C22H23NO3	37% yield; foam morphology
CM398 (Sigma-2 ligand)	R1 = benzimidazole, R2 = 6,7-dimethoxy	C24H28N3O3	Antinociceptive effects; drug-like properties
1-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-(4-isobutylphenyl)propan-1-one	R1 = isobutylphenyl	C21H23NO	Anti-inflammatory potential
3-(6,7-Dimethoxyisoquinolin-1-yl)-3-(3,4-dimethoxyphenyl)-trichloro-2-propanone	R1 = trichloro, R2 = dimethoxyphenyl	C22H20Cl3NO5	Higher molar mass (484.76 g/mol)

Key Observations:

• Synthetic Accessibility : The target compound’s indole substituent may pose synthetic challenges compared to simpler groups like acetyl (6e) or benzoyl (6f), which exhibit moderate yields (37–48%) .
• Indole derivatives are frequently associated with anticancer activity .
• Physicochemical Properties: The 6,7-dimethoxy group enhances lipophilicity, aiding blood-brain barrier penetration, as seen in CM398 .

Spectral and Analytical Comparisons

• ¹H NMR : The target compound’s indole protons are expected to resonate at δ 7.0–7.5 ppm, distinct from the allyl (δ 5.0–5.8 ppm) or benzoyl (δ 7.4–8.0 ppm) signals in 6e/6f .
• HRMS : Molecular ion peaks align with calculated masses (e.g., CM398: [M+H]+ = 406.2; target compound: [M+H]+ = 377.2) .
• IR : Carbonyl stretches (~1700 cm⁻¹) are consistent across propan-1-one derivatives, while methoxy C-O stretches (~1250 cm⁻¹) confirm the 6,7-dimethoxy group .

Pharmacological Potential

• CNS Activity : CM398’s sigma-2 receptor affinity suggests the target compound may share neuroimaging or analgesic applications due to structural similarities .
• Anticancer Activity: The indole group’s presence aligns with intermediates like (E)-3-(dimethylamino)-1-(1H-indol-3-yl)prop-2-en-1-one, which is critical in osimertinib synthesis .